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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103

This guide provides an in-depth overview of the discovery, history, and synthesis of potassium
hydride (KH). It is intended for researchers, scientists, and professionals in drug development
who require a technical understanding of this powerful reagent. The document details the initial
discovery by Sir Humphry Davy, outlines the evolution of its synthesis, presents its
physicochemical properties in a structured format, and provides detailed experimental
protocols.

Discovery and Historical Context

The history of potassium hydride is intrinsically linked to the discovery of its constituent
element, potassium. In 1807, the British chemist Sir Humphry Davy achieved a monumental
breakthrough in the field of electrochemistry.[1][2][3] Using a powerful voltaic pile, he
successfully electrolyzed molten caustic potash (potassium hydroxide, KOH), isolating the
highly reactive potassium metal for the first time.[1][2][3][4]

Shortly after this discovery, in the same year, Davy continued to investigate the properties of
this new element.[5][6] He observed that when potassium metal was heated to just below its
boiling point in a stream of hydrogen gas, it would vaporize and react to form a new compound.
[7][8] This experiment marked the first synthesis of potassium hydride (KH).[5][6][7][8] Davy's
work not only introduced a new chemical compound but also laid the foundational principles for
the synthesis of other alkali metal hydrides.

Physicochemical Properties
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Potassium hydride is a white to gray crystalline solid, though it is most commonly supplied
commercially as a grayish 30-35% dispersion in mineral oil or paraffin wax to mitigate its
hazardous reactivity.[5][7][9] It is a powerful superbase, significantly more basic than sodium
hydride, and a potent reducing agent.[7][10] It reacts violently and exothermically with water
and other protic solvents to liberate flammable hydrogen gas.[5][10][11]

Table 1: Physical and Chemical Properties of Potassium Hydride

Property Value

Chemical Formula KHI[5][7]

Molar Mass 40.1062 g/mol [7]

Appearance White to gray crystalline powder[5][7][10]
Density 1.43 g/cm3[5][7][10]

Melting Point Decomposes at ~400-417 °C[5][7][10]
Solubility in Water Reacts violently[5][7][11]

Insoluble in benzene, diethyl ether, carbon

Solubility in Organic Solvents o
disulfide[5][7][12]

Soluble in fused hydroxides (e.g., molten NaOH)

Solubility in Other Media
[71[8]

Standard Enthalpy of Formation (AfH©298) -57.82 kJ/mol[10]

CAS Number 7693-26-7[5][7]

Evolution of Synthesis Methodologies

The synthesis of potassium hydride has evolved from Davy's initial direct combination to
more controlled and safer industrial and laboratory methods. The primary challenge in its
preparation is managing the high reactivity of potassium metal and the pyrophoric nature of the
final product.

Table 2: Comparison of Potassium Hydride Synthesis Methods
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g with molten

paraffin wax.

[9]

Experimental Protocols

The following sections provide detailed methodologies for key synthesis experiments. All
procedures involving potassium metal and potassium hydride must be conducted under a dry,
inert atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk techniques.

Davy's Foundational Synthesis (Reconstructed
Protocol)

This protocol is based on historical descriptions of Humphry Davy's experiment.[7][8]

o Apparatus Setup: A heat-resistant glass or ceramic tube is prepared. An inlet is provided for
a slow, steady stream of dry hydrogen gas, and an outlet allows for the venting of excess
gas.

o Preparation of Potassium: A sample of pure potassium metal, previously isolated via
electrolysis, is placed inside the tube.

 Inerting: The apparatus is thoroughly purged with an inert gas, such as nitrogen, to remove
all traces of air and moisture.

o Reaction: The inert gas flow is replaced with a flow of dry hydrogen gas. The tube containing
the potassium is heated gently.

o Observation: As the temperature approaches the boiling point of potassium, the metal is
observed to vaporize. The potassium vapor reacts with the hydrogen gas to form a white or
grayish solid, potassium hydride, which deposits on the cooler parts of the apparatus.

« |solation: After the reaction is complete, the apparatus is cooled to room temperature under
the hydrogen atmosphere. The potassium hydride product is then collected in an inert
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environment.

Modern Synthesis: Direct Combination in Mineral Oil

This protocol describes a common method for preparing a potassium hydride dispersion.[5]

Apparatus Setup: A three-necked, round-bottom flask is equipped with a mechanical stirrer, a
gas inlet, and a condenser connected to an oil bubbler.

Reagent Charging: Under a positive pressure of argon or nitrogen, the flask is charged with
dry mineral oil and clean potassium metal (cut into small pieces).

Heating and Dispersion: The mixture is heated to a temperature above the melting point of
potassium (63.5 °C) while stirring vigorously to create a fine dispersion of molten potassium
in the oil.

Hydriding: The inert gas flow is switched to dry hydrogen. The temperature is raised to 300—
400 °C.[5] The reaction is monitored by observing hydrogen uptake.

Completion and Cooling: Once hydrogen absorption ceases, the reaction is complete. The
mixture is slowly cooled to room temperature with gentle stirring to maintain the dispersion.

Storage: The resulting grayish slurry of potassium hydride in mineral oil is transferred and
stored in a sealed container under an inert atmosphere.

Preparation of Potassium Hydride in Paraffin (KH(P))

This protocol is adapted from the procedure reported by H. W. Pinnick et al. for creating a safer,

solid form of KH for organic synthesis.[9]

Washing KH Dispersion: In a nitrogen-atmosphere glovebox, a commercial 35% (w/w)
dispersion of potassium hydride in mineral oil is placed in a suitable flask.

Solvent Wash: Anhydrous cyclohexane is added to the dispersion. The mixture is stirred and
then allowed to settle. The supernatant, containing the mineral oil, is carefully removed via
cannula or decantation. This washing step is repeated two more times to ensure complete
removal of the oil.
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e Drying: The washed potassium hydride is gently dried under a stream of nitrogen or in a
vacuum antechamber to remove residual cyclohexane.

e Homogenization: In a separate vial, paraffin wax is melted on a heating mantle (~50-60 °C).

e Mixing: The dry potassium hydride powder is added to the molten paraffin wax in a 1:1
weight ratio. The mixture is stirred rapidly with a magnetic stir bar to achieve a homogeneous
slurry while maintaining the temperature.

o Solidification and Storage: The vial is removed from the heat and allowed to cool to room
temperature, resulting in a solid, gray block of KH(P). This homogenate is stable for storage
and can be easily handled and weighed in the glovebox.[9]

Visualized Historical Workflow

The following diagram illustrates the logical and historical progression from the discovery of
elemental potassium to the development of modern, stabilized potassium hydride reagents.
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Caption: Historical workflow from the discovery of potassium to modern KH reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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